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Compound of Interest

Compound Name: 4-Chloro-3-fluorostyrene

CAS No.: 1263414-46-5

Cat. No.: B2771509

Get Quote

Introduction
4-Chloro-3-fluorostyrene is a halogenated aromatic monomer of significant interest to

researchers in materials science and pharmaceutical development. Its unique substitution

pattern—featuring a vinyl group for polymerization, a chloro group, and a fluoro group on the

benzene ring—provides a versatile platform for synthesizing advanced polymers with tailored

properties and for constructing complex molecular architectures in drug discovery. The

presence of both chlorine and fluorine allows for fine-tuning of electronic properties, lipophilicity,

and metabolic stability in target molecules.[1] This guide provides a comprehensive overview of

the fundamental properties, synthesis, reactivity, and handling of 4-Chloro-3-fluorostyrene,

designed for professionals in research and development.

Physicochemical and Structural Properties
4-Chloro-3-fluorostyrene is typically supplied as a colorless to light yellow liquid.[2] Its core

structure consists of a styrene backbone with chloro and fluoro substituents at the 4 and 3

positions of the phenyl ring, respectively. Due to its limited public domain data, some physical
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properties are based on computational predictions, which provide reliable estimates for

practical laboratory use.

Property Value Source

CAS Number 1263414-46-5 [2]

Molecular Formula C₈H₆ClF [3]

Molecular Weight 156.58 g/mol [3]

Appearance Colorless to light yellow liquid [2]

Boiling Point 194.0 ± 20.0 °C (Predicted) [2]

Density 1.190 ± 0.06 g/cm³ (Predicted) [2]

Solubility

Insoluble in water; likely

soluble in common organic

solvents such as THF,

dichloromethane, ethyl

acetate, and acetone.

Inferred from related

styrenes[4]

Storage

Store at 2-8°C or in a freezer

at -20°C, under an inert gas

atmosphere, sealed from

moisture and light.[1][2]

Spectral Characterization: An Analytical Overview
While specific, publicly archived spectra for 4-Chloro-3-fluorostyrene are not readily available,

its structural features allow for a confident prediction of its spectral characteristics.

Experimental data, including NMR and HPLC, are typically available from commercial suppliers

upon request.[3][5]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show a characteristic set of signals for

the vinyl group, appearing as three distinct multiplets in the 5.0-7.0 ppm range, representing

a classic AMX spin system. The aromatic region (typically 7.0-7.5 ppm) will display complex

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemicalbook.com/ProductChemicalPropertiesCB32719666_EN.htm
https://acubiochem.com/product/4-chloro-3-fluorostyrene/
https://acubiochem.com/product/4-chloro-3-fluorostyrene/
https://www.chemicalbook.com/ProductChemicalPropertiesCB32719666_EN.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB32719666_EN.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB32719666_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorostyrene
https://www.myskinrecipes.com/shop/en/styrene-derivatives/87491--4-chloro-3-fluorostyrene.html
https://www.chemicalbook.com/ProductChemicalPropertiesCB32719666_EN.htm
https://www.benchchem.com/product/b2771509/docs?utm_src=pdf-body#4-chloro-3-fluorostyrene-a-technical-guide-for-advanced-synthesis
https://acubiochem.com/product/4-chloro-3-fluorostyrene/
https://www.bldpharm.com/products/1263414-46-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2771509?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


multiplets due to the combined effects of proton-proton (ortho, meta) and proton-fluorine

(ortho, meta, para) coupling.

¹³C NMR: The carbon spectrum will feature two signals for the vinyl group (~115 ppm for

=CH₂ and ~135 ppm for -CH=) and six distinct signals for the aromatic carbons. The carbon

atoms bonded to fluorine and chlorine will exhibit characteristic shifts, and the C-F coupling

will result in doublet splitting for the aromatic carbons.

¹⁹F NMR: A single resonance is expected for the fluorine atom, appearing as a multiplet due

to coupling with neighboring aromatic protons.

Infrared (IR) Spectroscopy
The IR spectrum provides key information about the functional groups present. Expected

characteristic absorption bands include:

~3100-3000 cm⁻¹: Aromatic and vinylic C-H stretching.[6]

~1630 cm⁻¹: C=C stretching of the vinyl group.

~1600, 1575, 1470 cm⁻¹: Aromatic C=C ring stretching vibrations.[6]

~1250 cm⁻¹: C-F stretching vibration.[6]

~990 and 910 cm⁻¹: Out-of-plane C-H bending of the vinyl group, characteristic of

monosubstituted alkenes.

~830 cm⁻¹: C-Cl stretching vibration.[6]

Mass Spectrometry (MS)
The electron ionization mass spectrum (EI-MS) should show a molecular ion peak (M⁺) at m/z

156. A characteristic (M+2) peak at m/z 158 with approximately one-third the intensity of the M⁺

peak will be present, confirming the presence of a single chlorine atom.[4] Common

fragmentation patterns would involve the loss of chlorine, fluorine, and the vinyl group.

Synthesis and Purification
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The most direct and reliable method for synthesizing 4-Chloro-3-fluorostyrene is the Wittig

reaction. This well-established olefination protocol involves the reaction of the corresponding

benzaldehyde with a phosphonium ylide, providing a high-yield pathway to the desired styrene

derivative.

Representative Synthesis: Wittig Olefination
This protocol describes the synthesis of 4-Chloro-3-fluorostyrene from its commercially

available precursor, 4-Chloro-3-fluorobenzaldehyde.
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Step 1: Ylide Generation

Step 2: Wittig Reaction

Step 3: Work-up & Purification

Methyltriphenylphosphonium Bromide in dry THF

Add Strong Base (e.g., n-BuLi or KHMDS)
-78 °C to 0 °C

Phosphorus Ylide (Active Reagent)

Add Aldehyde solution to Ylide
-78 °C to RT, 2-4h

4-Chloro-3-fluorobenzaldehyde
in dry THF Crude Reaction Mixture

Quench with sat. aq. NH₄Cl

Extract with Ethyl Acetate

Dry organic layer (Na₂SO₄) & Concentrate

Purify by Flash Chromatography
(Silica Gel, Hexanes)

Pure 4-Chloro-3-fluorostyrene
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4-Chloro-3-fluorostyrene Monomer

Polymerization
(e.g., RAFT)

Radical Initiator
(e.g., AIBN)

...-CH(Ar)-CH₂-...

Ar = 4-Cl, 3-F Phenyl

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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